1,1-Dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid 1,1-Dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 16224-86-5
VCID: VC6819185
InChI: InChI=1S/C11H10O4/c1-11(2)7-5-3-4-6(9(12)13)8(7)10(14)15-11/h3-5H,1-2H3,(H,12,13)
SMILES: CC1(C2=CC=CC(=C2C(=O)O1)C(=O)O)C
Molecular Formula: C11H10O4
Molecular Weight: 206.197

1,1-Dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid

CAS No.: 16224-86-5

Cat. No.: VC6819185

Molecular Formula: C11H10O4

Molecular Weight: 206.197

* For research use only. Not for human or veterinary use.

1,1-Dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid - 16224-86-5

Specification

CAS No. 16224-86-5
Molecular Formula C11H10O4
Molecular Weight 206.197
IUPAC Name 1,1-dimethyl-3-oxo-2-benzofuran-4-carboxylic acid
Standard InChI InChI=1S/C11H10O4/c1-11(2)7-5-3-4-6(9(12)13)8(7)10(14)15-11/h3-5H,1-2H3,(H,12,13)
Standard InChI Key XQCLRXZPFMPKDQ-UHFFFAOYSA-N
SMILES CC1(C2=CC=CC(=C2C(=O)O1)C(=O)O)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

1,1-Dimethyl-3-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid belongs to the class of substituted benzofurans. Its molecular formula is C11H10O4\text{C}_{11}\text{H}_{10}\text{O}_{4}, with a molecular weight of 206.19 g/mol . The structure comprises a benzofuran core substituted with methyl groups at the 1-position, a ketone at the 3-position, and a carboxylic acid at the 4-position. The presence of these functional groups influences its reactivity, solubility, and intermolecular interactions.

Table 1: Key Physicochemical Properties

PropertyValueSource
Molecular FormulaC11H10O4\text{C}_{11}\text{H}_{10}\text{O}_{4}
Molecular Weight206.19 g/mol
CAS Number16224-86-5
LogP (Partition Coefficient)2.21 (estimated)
Hydrogen Bond Donors1
Hydrogen Bond Acceptors3

While experimental data on melting point, boiling point, and solubility remain unreported in available literature, its estimated LogP value suggests moderate lipophilicity, which may influence its pharmacokinetic behavior in biological systems .

Synthesis and Industrial Production

Synthetic Routes

  • Ring Formation: Construction of the benzofuran core via cyclization of phenolic precursors.

  • Functionalization: Introduction of methyl groups via alkylation and oxidation to install the ketone moiety.

  • Carboxylic Acid Installation: Oxidation or carboxylation reactions to position the carboxylic acid group .

Applications in Pharmaceutical Research

HazardPrecautionary Measure
Skin ContactWash with soap and water; remove contaminated clothing
Eye ExposureRinse cautiously with water for several minutes; remove contact lenses if present
InhalationMove to fresh air; seek medical attention if breathing difficulties arise
StorageStore at -20°C for long-term stability; keep container tightly sealed in dry conditions

Environmental Considerations

Waste disposal must comply with local regulations. Incineration or treatment by licensed waste management facilities is recommended to prevent environmental contamination .

SupplierPackagingPurityPrice (USD)Update Date
TRC2.5 mg98%$452021-12-16
AK Scientific100 mg98%$5532021-12-16
BIOFOUNT5 mg98%¥7982023-07-28

Geographic availability is concentrated in China, with Block Chemical Technology and Shanghai Haohong Pharmaceutical Co., Ltd. being prominent suppliers .

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